Cas no 6953-32-8 (4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime)

4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime structure
6953-32-8 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime
CAS No:6953-32-8
MF:C16H15NO3
MW:269.295204401016
CID:518412
PubChem ID:5357121
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-2-(4-methoxyphenyl)-, oxime
    • (NZ)-N-[2-(4-methoxyphenyl)-2,3-dihydrochromen-4-ylidene]hydroxylamine
    • 6953-32-8
    • NSC71093
    • NSC-71093
    • Inchi: 1S/C16H15NO3/c1-19-12-8-6-11(7-9-12)16-10-14(17-18)13-4-2-3-5-15(13)20-16/h2-9,16,18H,10H2,1H3/b17-14-
    • InChI Key: KTYXFISMBDNKHD-VKAVYKQESA-N
    • SMILES: O1C2C=CC=CC=2/C(/CC1C1C=CC(=CC=1)OC)=N\O

Computed Properties

  • Exact Mass: 269.10525
  • Monoisotopic Mass: 269.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 461.8°Cat760mmHg
  • Flash Point: 233.1°C
  • Refractive Index: 1.603
  • PSA: 51.05
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